Cas no 55418-52-5 (Piperonyl acetone)

Piperonyl acetone Properties

Names and Identifiers

• 4-(Benzo[d][1,3]dioxol-5-yl)butan-2-one
• 4-(1,3-BENZODIOXOL-5-YL)-2-BUTANONE
• 4-(3,4-METHYLENDIOXYPHENYL)-2-BUTANONE
• 4-(3,4-METHYLENEDIOXYPHENYL)-2-BUTANONE
• 4-BENZO[1,3]DIOXOL-5-YL-BUTAN-2-ONE
• DULCINYL
• FEMA 2701
• HELIOTROPYL ACETONE
• PIPERONYLACETONE
• 2-Butanone, 4-(1,3-benzodioxol-5-yl)-
• 4-(1,3-benzodioxol-5-yl)-2-butanon
• 4-(1,3-Benzodioxol-5-yl)-2-butanone~3,4-(Methylenedioxy)benzylacetone
• 4-(1,3-benzodioxol-5-yl)butan-2-one
• 4-(3,4-methylenedioxyphenyl)-2
• 2-BUTANONE,4-(3,4-METHYLENEDIOXYPHENYL)-
• 4-(1,3-Benzodioxol-5-yl)butan-2-on
• 4-[3,4-(Methylenebisoxy)phenyl]butan-2-one
• Piperonylactone
• Piperonyl acetone
• +Expand

• MDL： MFCD00016910
• InChIKey： TZJLGGWGVLADDN-UHFFFAOYSA-N
• Inchi： 1S/C11H12O3/c1-8(12)2-3-9-4-5-10-11(6-9)14-7-13-10/h4-6H,2-3,7H2,1H3
• SMILES： CC(=O)CCC1=CC=C2C(=C1)OCO2
• BRN： 169843

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.93690
• PSA: 35.53000
• Refractive Index: 1.52-1.522
• Boiling Point: 165°C/12mmHg
• Melting Point: 50.0 to 54.0 deg-C
• Flash Point: >110 ºC
• FEMA: 2701
• Color/Form: White crystal powder
• Solubility: Insoluble in water

Piperonyl acetone Security Information

• WGK Germany：2
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• TSCA：Yes

Piperonyl acetone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone